BENZENE,MONOC14-C16ALKYLDERIVATIVES

Specification

• CAS No.: 129813-60-1
• Molecular Formula: C42H57N3Na6O43S3X2
• Molecular Weight: 0

Introduction

Environmental Fate and Behavior

Understanding how these compounds behave in the environment is crucial for assessing their potential ecological impacts and implementing appropriate management strategies.

Biodegradation

Benzene, mono C14-C16 alkyl derivatives are classified as readily biodegradable according to available data. This classification indicates they can be broken down by naturally occurring microorganisms under aerobic conditions, suggesting limited environmental persistence. The broader C10-C16 alkylbenzene family exhibits rapid primary and complete biodegradation in natural waters, with an average half-life of approximately 4.1 days.

Microbial communities in sewage sludge, soil, and sludge-amended soil can rapidly and completely biodegrade these compounds. Studies using ¹⁴C-labeled model compounds have demonstrated average half-lives for conversion to CO₂ of approximately 2.6 hours in activated sludge, 3.2-4.5 days in soil, and 15-33 days in sludge-amended soil.

Bioaccumulation

Despite their high log Kow values, which might suggest significant bioaccumulation potential, experimental data indicates relatively moderate bioconcentration. The measured bioconcentration factor (BCF) for these compounds in the freshwater fish Lepomis macrochirus (bluegill) is approximately 35, determined at a concentration of 0.092 mg/L over a 96-hour exposure period. This moderate BCF value suggests that metabolic processes or other factors may limit bioaccumulation in aquatic organisms.

Environmental Distribution

The high Koc value (22,000 L/kg) indicates that Benzene, mono C14-C16 alkyl derivatives strongly adsorb to soil and sediment organic matter. This property significantly influences their environmental mobility, limiting transport in soil and aquatic systems and reducing potential migration to groundwater.

Environmental modeling using fugacity models with default emission values suggests these compounds will predominantly distribute to soil and sediment compartments rather than remaining in the water column or air.

Ecotoxicological Profile

The environmental impact of Benzene, mono C14-C16 alkyl derivatives is largely determined by their toxicity to various organisms, particularly in aquatic ecosystems where they may be released.

Aquatic Toxicity

Available ecotoxicity data indicates varying toxicity to different aquatic organisms, as summarized in Table 2.

Table 2: Aquatic Ecotoxicity Data for Benzene, mono C14-C16 alkyl derivatives

Organism Group	Endpoint	Value (mg/L)
Algae	LC/EC50	>0.041
Invertebrates	LC/EC50	0.009
Invertebrates (alternative species)	LC/EC50	>0.041
Fish	LC/EC50	>0.041

Based on the available ecotoxicity data, a Predicted No-Effect Concentration (PNEC) of 0.00075 mg/L has been established for freshwater ecosystems, incorporating an assessment factor of 10 to account for uncertainties in extrapolating from laboratory data to natural environments.

Mammalian Toxicity

The toxicological profile for mammals can be inferred from data on the broader class of C10-C16 alkyl derivatives. Acute toxicity studies with these related compounds indicate relatively low toxicity, with oral LD50 values ranging from >5,000 mg/kg to >34,080 mg/kg in rats, and dermal LD50 values generally >5,000 mg/kg in rabbits.

Skin and eye irritation studies with various alkylate mixtures containing C14-C16 components have shown moderate irritant properties, with scores ranging from 2.4 to 4.6 (out of 8) for skin irritation and varying levels of eye irritation.

Repeated-dose toxicity studies with related compounds in rodents have revealed mainly irritation effects, decreased body weight gains, and organ weight changes without significant adverse microscopic effects.

Research Findings and Future Directions

Current research on Benzene, mono C14-C16 alkyl derivatives focuses on improving understanding of their environmental behavior and developing more sustainable alternatives.

Environmental fate studies have demonstrated that these compounds, while initially hydrophobic and potentially harmful to aquatic organisms, undergo relatively rapid biodegradation under aerobic conditions. Their environmental impact is further mitigated by strong adsorption to organic matter in soils and sediments, which reduces bioavailability but may also prolong residence time in these compartments.

The limited persistence of these compounds stands in contrast to some other industrial chemicals. Research on linear alkylbenzenes has identified specific aerobic biodegradation pathways, typically involving initial omega-oxidation of the alkyl chain followed by beta-oxidation and eventual mineralization.

Future research priorities may include:

• Refined assessment of bioaccumulation potential across diverse food webs

• Investigation of potential endocrine-disrupting effects, which have been studied for some related surfactants

• Development of more environmentally benign alternatives with improved biodegradability and reduced aquatic toxicity

• Assessment of potential interactive effects when these compounds occur in complex environmental mixtures